Cas no 28846-37-9 (Hydrazinecarbothioamide,N-9-acridinyl-1-methyl-)

Hydrazinecarbothioamide,N-9-acridinyl-1-methyl- structure
28846-37-9 structure
Product Name:Hydrazinecarbothioamide,N-9-acridinyl-1-methyl-
CAS No:28846-37-9
MF:C15H14N4S
MW:282.363461017609
CID:256508
PubChem ID:3038128
Update Time:2025-04-19

Hydrazinecarbothioamide,N-9-acridinyl-1-methyl- Chemical and Physical Properties

Names and Identifiers

    • Hydrazinecarbothioamide,N-9-acridinyl-1-methyl-
    • 3-acridin-9-yl-1-amino-1-methylthiourea
    • 4-(9-Acridinyl)-2-methyl-3-thiosemicarbazide
    • AC1MI470
    • AG-E-93363
    • CTK4G2266
    • LS-144848
    • Semicarbazide, 4-(9-acridinyl)-2-methyl-3-thio-
    • Semicarbazide,4-(9-acridinyl)-2-methyl-3-thio- (8CI)
    • N-(Acridin-9-yl)-1-methylhydrazinecarbothioamide
    • 28846-37-9
    • DTXSID20183046
    • Inchi: 1S/C15H14N4S/c1-19(16)15(20)18-14-10-6-2-4-8-12(10)17-13-9-5-3-7-11(13)14/h2-9H,16H2,1H3,(H,17,18,20)
    • InChI Key: ZYJJOXVPWPAGPM-UHFFFAOYSA-N
    • SMILES: S=C(N(C)N)NC1C2C=CC=CC=2N=C2C=CC=CC=12

Computed Properties

  • Exact Mass: 282.09412
  • Monoisotopic Mass: 282.094
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 86.3Ų

Experimental Properties

  • Density: 1.392
  • Boiling Point: 490.3°C at 760 mmHg
  • Flash Point: 250.3°C
  • Refractive Index: 1.827
  • PSA: 54.18

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